Cas no 1339646-60-4 (1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine)

1-(4-Methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine is a heterocyclic compound featuring both oxadiazole and pyrazole moieties, offering versatile reactivity for synthetic applications. Its structure combines a 4-methyl-1,2,5-oxadiazol-3-ylmethyl group with a 1H-pyrazol-4-amine, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of the amine functionality allows for further derivatization, while the oxadiazole ring enhances stability and bioactivity. This compound is particularly useful in the development of pharmacologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined synthetic route and high purity make it suitable for rigorous research applications. Storage under inert conditions is recommended to preserve its stability.

1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine structure

1339646-60-4 structure

Product Name:1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine

CAS No:1339646-60-4

MF:C₇H₉N₅O

MW:179.179260015488

CID:5887998

PubChem ID:64063469

Update Time:2025-10-22

1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-4-amine, 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-
- 1-((4-Methyl-1,2,5-oxadiazol-3-yl)methyl)-1h-pyrazol-4-amine
- 1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine
- 1339646-60-4
- 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine
- EN300-1107389
- CS-0284379
- AKOS013380315
- Inchi： 1S/C7H9N5O/c1-5-7(11-13-10-5)4-12-3-6(8)2-9-12/h2-3H,4,8H2,1H3
- InChI Key： GNBVEKSNQBDPIP-UHFFFAOYSA-N
- SMILES： N1(CC2C(C)=NON=2)C=C(N)C=N1

Computed Properties

Exact Mass: 179.08070993g/mol
Monoisotopic Mass: 179.08070993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 82.8Å²

Experimental Properties

Density: 1.55±0.1 g/cm3(Predicted)
Boiling Point: 406.1±55.0 °C(Predicted)
pka: 3.18±0.11(Predicted)

1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107389-0.05g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1107389-0.1g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4	95%	0.1g	$867.0	2023-10-27
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Enamine	EN300-1107389-1.0g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4		1g	$1214.0	2023-05-23
Enamine	EN300-1107389-2.5g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1107389-5.0g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4		5g	$3520.0	2023-05-23
Enamine	EN300-1107389-10.0g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4		10g	$5221.0	2023-05-23
Enamine	EN300-1107389-1g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4	95%	1g	$986.0	2023-10-27
Enamine	EN300-1107389-5g	1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	1339646-60-4	95%	5g	$2858.0	2023-10-27